BE“GHE Foundational & Exploratory

Check Availability & Pricing

1-Bromo-4-hexylbenzene chemical properties
and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Bromo-4-hexylbenzene

Cat. No.: B1268834

An In-depth Technical Guide to the Chemical Properties and Structure of 1-Bromo-4-
hexylbenzene

This technical guide provides a comprehensive overview of the core chemical properties and
structural attributes of 1-Bromo-4-hexylbenzene, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

1-Bromo-4-hexylbenzene is a halogenated aromatic hydrocarbon.[1] It exists as a clear,
colorless to light yellow liquid at room temperature.[2][3] This compound is stable under normal
conditions.[4]

Table 1: Physical and Chemical Properties of 1-Bromo-4-hexylbenzene
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Property Value Source

Molecular Formula C12H17Br [2][5][6]

Molecular Weight 241.17 g/mol [31[5][6]

CAS Number 23703-22-2 [2][4]1[5]
Clear colorless to light yellow

Appearance . [2][3]
liquid

Boiling Point 145 °C at 0.9 mmHg [3]

Refractive Index

1.5185-1.5235 @ 20°C

[2]

Specific Gravity

1.18 (20/20)

[3]

Molecular Structure and Identification

The structure of 1-Bromo-4-hexylbenzene consists of a benzene ring substituted with a

bromine atom and a hexyl group at the para position.

Table 2: Structural Identifiers for 1-Bromo-4-hexylbenzene

Identifier Value Source

IUPAC Name 1-bromo-4-hexylbenzene [2][5]
4-Hexylbromobenzene, 1-(4-

Synonyms [41517]
Bromophenyl)hexane

SMILES CCCCCCC1=CC=C(C=C1)Br [2][5]
InChI=1S/C12H17Br/c1-2-3-4-

InChl 5-6-11-7-9-12(13)10-8-11/h7- [5]
10H,2-6H2,1H3
MXHOLIARBWJIKCR-

InChiKey [2][5]

UHFFFAOYSA-N

Spectroscopic Data and Analysis
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Spectroscopic analysis is crucial for confirming the structure and purity of 1-Bromo-4-
hexylbenzene. Data is available from various analytical techniques, including NMR, IR, and
mass spectrometry.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule. Both *H and 13C NMR spectra are used for the characterization of 1-Bromo-4-
hexylbenzene.[5]

Infrared (IR) Spectroscopy

IR spectroscopy is employed to identify the functional groups present in the molecule. The
spectra for 1-Bromo-4-hexylbenzene have been obtained using Fourier-transform infrared
(FTIR) and attenuated total reflectance (ATR) techniques.[5]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
compound. Gas chromatography-mass spectrometry (GC-MS) is a common method for
analyzing 1-Bromo-4-hexylbenzene.[5]

Raman Spectroscopy

Raman spectroscopy provides complementary vibrational information to IR spectroscopy. The
FT-Raman spectrum of 1-Bromo-4-hexylbenzene has been documented.[5]

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques
mentioned above.

NMR Spectroscopy Protocol (General)

e Sample Preparation: Dissolve a small amount of 1-Bromo-4-hexylbenzene in a suitable
deuterated solvent (e.g., CDCls).

¢ Instrumentation: Place the NMR tube containing the sample into the NMR spectrometer.
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Data Acquisition: Acquire the *H and *3C NMR spectra according to the instrument's standard
operating procedures.

FT-IR Spectroscopy Protocol (Neat Liquid)

Sample Preparation: Place a drop of neat 1-Bromo-4-hexylbenzene between two
potassium bromide (KBr) or sodium chloride (NaCl) plates to create a thin film.[8]

Data Acquisition: Place the salt plates in the sample holder of the FT-IR spectrometer and
acquire the spectrum. The instrument passes an infrared beam through the sample and the
resulting interference pattern is converted to an IR spectrum using a Fourier Transform.[8]

Mass Spectrometry Protocol (GC-MS)

Sample Preparation: Prepare a dilute solution of 1-Bromo-4-hexylbenzene in a volatile
organic solvent.

Injection: Inject the sample into the gas chromatograph, where it is vaporized and separated
based on its components’ boiling points and interactions with the column.

lonization and Analysis: As the compound elutes from the GC column, it enters the mass
spectrometer. In the ion source, molecules are typically ionized by electron impact, causing
them to fragment.[8] The mass analyzer separates the resulting ions based on their mass-to-
charge ratio, and a detector records their abundance.

Safety and Handling

1-Bromo-4-hexylbenzene is considered hazardous and requires careful handling.[4]

Table 3: Hazard Identification
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Hazard Statement Precautionary Statement

Wash face, hands and any exposed skin

Causes skin irritation.[4
4l thoroughly after handling.[4]

Wear protective gloves/protective clothing/eye

Causes serious eye irritation.[4] ] ]
protection/face protection.[4]

Avoid breathing

May cause respiratory irritation.[4] dustifumelgas/mistvapors/spray.[4]

For handling, it is recommended to use this chemical only outdoors or in a well-ventilated area.
[4] In case of skin contact, wash with plenty of soap and water.[4] If in eyes, rinse cautiously

with water for several minutes.[4]

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the structural characterization and

property analysis of 1-Bromo-4-hexylbenzene.
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Figure 1: Analytical Workflow for 1-Bromo-4-hexylbenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1268834?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/1-bromo-4-ethylbenzene-dic8994.html
https://www.thermofisher.com/order/catalog/product/A15918.14
https://www.tcichemicals.com/OP/en/p/B1606
https://www.tcichemicals.com/OP/en/p/B1606
https://www.fishersci.com/store/msds?partNumber=AAA1591814&productDescription=1-BROMO-4-N-HXYLBNZENE+97%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-hexylbenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-4-hexylbenzene
https://www.fishersci.ca/shop/products/1-bromo-4-hexylbenzene-tci-america-2/p-7119151
https://www.fishersci.ca/shop/products/1-bromo-4-n-hexylbenzene-97-thermo-scientific/p-7022930
https://www.benchchem.com/pdf/Spectroscopic_Analysis_of_Aromatic_Compounds_A_Technical_Guide_Featuring_1_Bromo_4_propylbenzene.pdf
https://www.benchchem.com/product/b1268834#1-bromo-4-hexylbenzene-chemical-properties-and-structure
https://www.benchchem.com/product/b1268834#1-bromo-4-hexylbenzene-chemical-properties-and-structure
https://www.benchchem.com/product/b1268834#1-bromo-4-hexylbenzene-chemical-properties-and-structure
https://www.benchchem.com/product/b1268834#1-bromo-4-hexylbenzene-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1268834?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem
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essential and advanced chemicals, empowering
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